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Compound of Interest

Compound Name: CalFluor 555 Azide

Cat. No.: B12371884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of CalFluor
555 Azide, a fluorogenic probe essential for sensitive biomolecule detection. The information is

compiled to assist researchers in optimizing their experimental workflows and ensuring the

integrity of their results.

Core Properties of CalFluor 555 Azide
CalFluor 555 Azide is a fluorogenic dye that remains non-fluorescent until it participates in a

copper-catalyzed or metal-free click reaction with an alkyne.[1][2][3][4] This property is highly

advantageous for imaging in environments where the removal of unreacted fluorescent probes

is challenging, as it significantly reduces background signal.[3] Upon reaction, the dye exhibits

strong fluorescence with excitation and emission maxima around 561 nm and 583 nm,

respectively.

Solubility Profile
The solubility of CalFluor 555 Azide is a critical factor for its effective use in various

experimental settings. The following table summarizes its solubility in common laboratory

solvents.
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO)

Readily soluble. It is often the

recommended solvent for

preparing stock solutions.

Water

Soluble. Some suppliers note it

is water-soluble, which is

beneficial for biological

applications.

Dimethylformamide (DMF)
May be used as an alternative

solvent.

Ethanol
May be used as an alternative

solvent.

For in vivo studies where aqueous solubility may be limited, the following formulations can be

considered.

Formulation Components

Oral Formulation 1
Suspension in 0.5% Carboxymethyl cellulose

(CMC) Na

Oral Formulation 2 Dissolved in PEG400

Oral Formulation 3 Suspension in 0.2% Carboxymethyl cellulose

Oral Formulation 4
Dissolved in 0.25% Tween 80 and 0.5%

Carboxymethyl cellulose

Injection Formulation (DMSO/Corn oil) 10% DMSO and 90% Corn oil

Injection Formulation (DMSO/PEG300/Tween

80/H₂O)

A mixture of DMSO, PEG300, Tween 80, and

ddH₂O

Stability and Storage Recommendations
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Proper storage is crucial for maintaining the chemical integrity and performance of CalFluor
555 Azide.

Condition Recommendation Duration Reference

Powder Form

Long-term Storage Store at -20°C. Up to 3 years

Store in a dry, cool,

and well-ventilated

place.

Desiccate to protect

from moisture.

Avoid prolonged

exposure to light.

Short-term Storage Can be stored at 4°C. Up to 2 years

Shipping
Shipped at ambient

temperature.

In Solvent

Stock Solutions Store at -80°C. Not specified

Experimental Protocols
Preparation of Stock Solutions
A general protocol for preparing a stock solution of CalFluor 555 Azide is as follows:

Bring the vial of CalFluor 555 Azide powder to room temperature before opening.

Add a sufficient volume of anhydrous DMSO to achieve the desired concentration (e.g., 10

mM).

Vortex briefly to ensure the powder is fully dissolved.

Store the stock solution at -80°C, protected from light and moisture.
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General Protocol for Copper-Catalyzed Click Chemistry
(CuAAC) Labeling in Fixed Cells
This protocol is adapted from a study utilizing CalFluor probes for visualizing alkyne-labeled

biomolecules.

Cell Fixation and Permeabilization:

Fix cells that have been metabolically labeled with an alkyne-containing substrate (e.g.,

EdU) with an appropriate fixative (e.g., 4% paraformaldehyde).

Permeabilize the cells with a detergent-based buffer (e.g., 0.5% Triton™ X-100 in PBS).

Wash the cells with PBS.

Click Reaction Cocktail Preparation:

Prepare the click reaction cocktail immediately before use. The final concentrations of the

components in the reaction volume are critical.

CalFluor 555 Azide: 1-10 µM

Copper(II) Sulfate (CuSO₄): 1 mM

Copper Ligand (e.g., TBTA): 100 µM

Reducing Agent (e.g., Sodium Ascorbate): 2 mM (prepare fresh)

Protein (e.g., BSA): 0.1 mg/mL (to reduce non-specific binding)

Labeling Procedure:

Add the click reaction cocktail to the fixed and permeabilized cells.

Incubate for 30-60 minutes at room temperature, protected from light.

At higher concentrations of the probe, a single wash step with PBS may be necessary to

reduce any background fluorescence.
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Imaging:

Mount the coverslips and image the cells using a fluorescence microscope with

appropriate filters for the Cy3/TRITC channel.

Visualizations
Logical Workflow for CalFluor 555 Azide Activation
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Caption: Workflow of CalFluor 555 Azide activation via Click Chemistry.

Experimental Workflow for Cellular Labeling
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Start: Alkyne-labeled Cells

1. Cell Fixation
(e.g., 4% PFA)

2. Permeabilization
(e.g., 0.5% Triton X-100)

4. Incubate Cells with Cocktail
(30-60 min, RT, dark)

3. Prepare Click Reaction Cocktail
(CalFluor 555 Azide, CuSO4, Ligand, Reductant)

5. Optional Wash Step
(e.g., PBS)

6. Fluorescence Imaging

End: Labeled Cells Visualized

Click to download full resolution via product page

Caption: Protocol for labeling cells with CalFluor 555 Azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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